![molecular formula C12H14N2O3S3 B299468 2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole](/img/structure/B299468.png)
2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole, also known as MMB, is a benzothiazole derivative that has gained significant attention in scientific research due to its potential as a therapeutic agent. MMB has been found to exhibit a range of biological activities, including anti-tumor, anti-inflammatory, and anti-angiogenic effects. In
Mechanism of Action
The exact mechanism of action of 2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole is not yet fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes involved in tumor growth and inflammation. This compound has also been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes involved in tumor growth and inflammation. This compound has also been found to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. Additionally, this compound has been found to reduce the production of pro-inflammatory cytokines, which are involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole in lab experiments is its potential as a therapeutic agent. This compound has been found to exhibit anti-tumor, anti-inflammatory, and anti-angiogenic effects, making it a promising candidate for the development of new cancer therapies. However, there are also limitations to using this compound in lab experiments. One limitation is that the exact mechanism of action of this compound is not yet fully understood, which makes it difficult to optimize its use in therapeutic applications.
Future Directions
There are several future directions for research on 2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole. One area of research could focus on the optimization of the synthesis method for this compound to improve its purity and yield. Another area of research could be the development of new therapeutic applications for this compound, such as combination therapies with other anti-cancer agents. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its effects on cancer cells and the immune system.
Conclusion
This compound, or this compound, is a promising compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. This compound has been found to exhibit anti-tumor, anti-inflammatory, and anti-angiogenic effects, making it a promising candidate for the development of new cancer therapies. While there are limitations to using this compound in lab experiments, there are also many future directions for research on this compound, including the optimization of its synthesis method and the development of new therapeutic applications.
Synthesis Methods
The synthesis of 2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole involves a multi-step process that includes the reaction of 2-chloro-6-methylthiobenzothiazole with morpholine and then with sulfonyl chloride. The final product is obtained through purification and recrystallization. This compound can be synthesized in a laboratory setting using standard techniques and equipment.
Scientific Research Applications
2-(Methylthio)-6-(4-morpholinylsulfonyl)-1,3-benzothiazole has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been found to exhibit anti-tumor activity in a variety of cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. Additionally, this compound has been found to inhibit angiogenesis, which is the process by which new blood vessels are formed, and is a critical step in tumor growth and metastasis.
properties
Molecular Formula |
C12H14N2O3S3 |
---|---|
Molecular Weight |
330.5 g/mol |
IUPAC Name |
4-[(2-methylsulfanyl-1,3-benzothiazol-6-yl)sulfonyl]morpholine |
InChI |
InChI=1S/C12H14N2O3S3/c1-18-12-13-10-3-2-9(8-11(10)19-12)20(15,16)14-4-6-17-7-5-14/h2-3,8H,4-7H2,1H3 |
InChI Key |
VJHYYHXMAKYSFW-UHFFFAOYSA-N |
SMILES |
CSC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N3CCOCC3 |
Canonical SMILES |
CSC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N3CCOCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.